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Compound Focus: Nitroacetonitrile

CAS No.: 13218-13-8

Cat. No.: S1540953

Stable Alternatives to Pure Nitroacetonitrile

The table below summarizes the recommended stable forms and their key characteristics [1] [2]:

Compound Name FormI/Type Key Properties & Advantages

Alkali Metal Salts (e.g., Stable salt Thermally stable; direct precursor in heterocycle

Potassium salt) synthesis [1] [3].

Dipyrrolidinium Cyano- Synthetic Soluble in common organic solvents; thermally stable;

aci-nitroacetate equivalent versatile reagent for cyano(nitro)methylation [2].

New Stable Form Crystalline A specific, stable crystalline structure identified in 2016
form [4].

Experimental Workflow for Using Stable Precursors

This diagram outlines the decision-making process for selecting and using the right form of nitroacetonitrile

in your experiments:
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Frequently Asked Questions (FAQs)

Q1: Why should I avoid using pure nitroacetonitrile? Pure nitroacetonitrile is known to have significant
purification and stability issues, making it difficult to handle and store safely. Its explosive nature is a

major drawback for practical laboratory use [1] [2].

Q2: What is the main advantage of using dipyrrolidinium cyano-aci-nitroacetate? The key advantage is
its solubility in common organic solvents (such as DMF, acetonitrile, and alcohols) while maintaining
thermal stability. This makes it an ideal agent for reactions that require a homogeneous phase in organic

media [2].

Q3: My synthesis requires an aqueous environment. What should I use? For reactions in water or when

using insoluble precursors is acceptable, the potassium salt of nitroacetonitrile is a well-documented and
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stable choice. It has been successfully used in the synthesis of complex nitrogen heterocycles [3].

Q4: Are there any general handling guidelines for these compounds? While these alternatives are more
stable, they are still precursors to energetic materials. Standard safe laboratory practices should be followed,

including:

e Storage: Keep in a cool, dry place, protected from moisture.

e Handling: Use appropriate personal protective equipment (PPE) such as lab coats, gloves, and
safety glasses.

e Scale-up: Exercise caution and consult specific safety data when scaling up reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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